Cas no 52663-52-2 (2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole)
52663-52-2 structure
Product Name:2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole
CAS No:52663-52-2
MF:C12H15N3S3
MW:297.462598085403
CID:2830380
PubChem ID:14993394
Update Time:2025-04-21
2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 52663-52-2
- 2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole
- SCHEMBL9687398
- DTXSID60566657
-
- Inchi: 1S/C12H15N3S3/c1-14-6-8-15(9-7-14)18-17-12-13-10-4-2-3-5-11(10)16-12/h2-5H,6-9H2,1H3
- InChI Key: GLBXWVFONATVTQ-UHFFFAOYSA-N
- SMILES: S(N1CCN(C)CC1)SC1=NC2C=CC=CC=2S1
Computed Properties
- Exact Mass: 297.04281101Da
- Monoisotopic Mass: 297.04281101Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 98.2Ų
2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
52663-52-2 (2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole) Related Products
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